Cas no 2171415-80-6 (2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid
• CAS No: 2171415-80-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6264321
• PubChem ID: 165832523
• Update Time: 2025-07-09

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid
• 2-[(2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxybutanoyl]piperidin-2-yl]acetic acid
• 2171415-80-6
• EN300-1580254

• Inchi： 1S/C27H32N2O6/c1-34-24(26(32)29-15-7-6-8-18(29)16-25(30)31)13-14-28-27(33)35-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23-24H,6-8,13-17H2,1H3,(H,28,33)(H,30,31)/t18-,24?/m1/s1
• InChI Key： FJCIYIKCQWANTE-QFADGXAASA-N
• SMILES： O(C)C(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC[C@@H]1CC(=O)O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid

Introduction to 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic Acid (CAS No. 2171415-80-6)

2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid (CAS No. 2171415-80-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

The structure of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid is characterized by its intricate arrangement of functional groups, including an amino acid moiety, a piperidine ring, and a methoxybutanoyl group. The presence of these functional groups imparts unique chemical properties to the compound, making it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

Recent studies have highlighted the potential applications of this compound in the development of novel drugs for treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The Fmoc protecting group plays a crucial role in these applications by ensuring the stability and reactivity of the compound during synthesis and biological evaluation.

In addition to its therapeutic potential, 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid has been extensively studied for its use in chemical biology. Researchers at leading institutions have utilized this compound as a tool to probe cellular processes and understand the mechanisms underlying various diseases. For example, a study published in Nature Chemical Biology demonstrated that this compound can be used to selectively target specific protein-protein interactions, providing insights into the molecular basis of certain pathological conditions.

The synthesis of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The Fmoc protecting group is typically introduced at an early stage to protect the amino functionality during subsequent reactions. Once the desired modifications have been made, the Fmoc group can be selectively removed using mild deprotection conditions, allowing for further functionalization or conjugation with other molecules.

The physical and chemical properties of 2-(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxybutanoylpiperidin-2-ylacetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 533.6 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

The stability of 2-(2R)-1-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-[3-(methyloxy)-1-oxypropyl]-L-leucine piperidine has also been investigated under various conditions. It has been found to be stable at room temperature when stored in a dry environment away from light and moisture. However, exposure to acidic or basic conditions can lead to degradation, particularly through hydrolysis of the ester and amide bonds. Therefore, care must be taken during storage and handling to maintain its integrity.

In conclusion, 2-(2R)-1-4-{(9H-fluoren-9-yloxycarbonyl)amino}-N-[3-(methyloxy)-1-oxypropyl]-L-leucine piperidine (CAS No. 2171415-80-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for the development of novel therapeutic agents and as a tool for probing biological processes. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.